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Compound of Interest

Compound Name: 7-Fluoro-6-hydroxy-indan-1-one

Cat. No.: B8185080

Get Quote

Executive Summary
7-Fluoro-6-hydroxy-indan-1-one (CAS 1260010-60-3) is a highly specialized bicyclic building

block used primarily in the development of small-molecule therapeutics.[1] Its structural core—

the 1-indanone scaffold—serves as a privileged pharmacophore in medicinal chemistry,

particularly for kinase inhibitors, TEAD autopalmitoylation inhibitors, and neuroprotective

agents. The specific substitution pattern (7-fluoro, 6-hydroxy) offers unique advantages: the

fluorine atom at the 7-position (ortho to the carbonyl) modulates metabolic stability and

electronic properties, while the 6-hydroxyl group provides a versatile handle for further

functionalization (e.g., etherification, cross-coupling) to expand Structure-Activity Relationships

(SAR).[1]

Part 1: Chemical Identity & Physicochemical
Properties[1]
This section consolidates the core identifiers and physical constants required for analytical

verification and experimental planning.
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Property Data

Chemical Name 7-Fluoro-6-hydroxy-2,3-dihydro-1H-inden-1-one

CAS Registry Number 1260010-60-3

Molecular Formula C₉H₇FO₂

Molecular Weight 166.15 g/mol

Exact Mass 166.0430

Appearance Off-white to pale beige solid

Predicted Density 1.41 ± 0.1 g/cm³

Predicted pKa ~7.5 (Phenolic OH)

Solubility
Soluble in DMSO, Methanol, DCM; Sparingly

soluble in water

SMILES O=C1CCC2=C1C(F)=C(O)C=C2

Part 2: Synthetic Routes & Methodology
The synthesis of 7-fluoro-6-hydroxy-indan-1-one is non-trivial due to the specific

regiochemical requirements.[1] The most robust industrial route utilizes a Friedel-Crafts

cyclization sequence starting from a substituted benzoic acid.[1] This method ensures the

correct placement of the fluorine atom relative to the carbonyl group.[1]

Retrosynthetic Analysis
To achieve the 7-fluoro substitution, the cyclization must occur at the carbon adjacent to the

fluorine atom on the aromatic ring.[1] This is best achieved using 2-fluoro-3-methoxybenzoic

acid as the starting material.[1] The fluorine atom directs the cyclization to the desired position

while the methoxy group protects the phenol.[1]

Experimental Protocol
Step 1: One-Pot Cyclization to 7-Fluoro-6-methoxy-indan-1-one
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This step utilizes a modified Friedel-Crafts reaction involving the in-situ generation of an acid

chloride followed by reaction with ethylene gas (or an ethylene equivalent like 3-chloropropionyl

chloride).[1]

Reagents: 2-Fluoro-3-methoxybenzoic acid (1.0 eq), Thionyl Chloride (SOCl₂), Aluminum

Chloride (AlCl₃), Ethylene gas (or 1,2-dichloroethane solvent acting as reactant source under

specific conditions), DCM.[1]

Procedure:

Dissolve 2-fluoro-3-methoxybenzoic acid in anhydrous DCM.

Add SOCl₂ (1.5 eq) and catalytic DMF.[1] Reflux for 2 hours to form the acid chloride.[1]

Evaporate volatiles.[1][2]

Redissolve the residue in DCM and cool to 0°C.

Add AlCl₃ (2.5 eq) portion-wise (exothermic).

Bubble Ethylene gas through the solution for 4–6 hours while maintaining temperature at

0–5°C. Alternatively, use 3-chloropropionyl chloride in a standard Friedel-Crafts acylation

followed by internal alkylation.[1]

Quench carefully with ice/HCl. Extract with DCM, wash with brine, and dry over MgSO₄.[1]

Purification: Flash chromatography (Hexanes/EtOAc) to isolate the methylated

intermediate.

Step 2: Demethylation to 7-Fluoro-6-hydroxy-indan-1-one
The final step reveals the hydroxyl group using a strong Lewis acid.[1]

Reagents: Boron Tribromide (BBr₃) (1.0 M in DCM), Anhydrous DCM.[1]

Procedure:

Dissolve 7-fluoro-6-methoxy-indan-1-one in anhydrous DCM under Nitrogen atmosphere.
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Cool the solution to -78°C.

Add BBr₃ (3.0 eq) dropwise over 20 minutes.[1]

Allow the reaction to warm to room temperature and stir for 4–12 hours (monitor by

TLC/LCMS).

Quench: Cool to 0°C and slowly add Methanol (violent reaction possible) or saturated

NaHCO₃.

Isolation: Extract with EtOAc. The product may remain in the aqueous phase at high pH;

ensure pH is adjusted to ~4-5 for extraction.[1]

Purification: Recrystallization from Ethanol/Water or column chromatography.[1]

Synthesis Pathway Diagram[1][3]

2-Fluoro-3-methoxy-
benzoic acid

7-Fluoro-6-methoxy-
indan-1-one

1. SOCl2, DCM
2. Ethylene, AlCl3

(Friedel-Crafts Cyclization) 7-Fluoro-6-hydroxy-
indan-1-one

BBr3, DCM
-78°C to RT

(Demethylation)

Click to download full resolution via product page

Figure 1: Synthetic pathway from substituted benzoic acid to the target indanone via Friedel-

Crafts cyclization and demethylation.[1][2][3][4][5]

Part 3: Structural Analysis & Characterization[1]
Validating the structure of 7-fluoro-6-hydroxy-indan-1-one requires careful interpretation of

NMR data, specifically to distinguish it from the 4,5- or 5,6- isomers.[1]

Key Spectroscopic Signatures[1][2]
¹H NMR (DMSO-d₆):

Aromatic Region: Two doublets or a multiplet pattern integrating to 2 protons.[1] The

coupling constants (
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and

) are critical.[1] The proton at C5 (ortho to F) will show a large H-F coupling (~8-10 Hz).[1]

Aliphatic Region: Two triplets (or multiplets) around δ 2.5–3.1 ppm corresponding to the

C2 and C3 methylene protons of the indanone ring.[1]

Hydroxyl: A broad singlet (exchangeable with D₂O) typically around δ 9.5–10.5 ppm.[1]

¹⁹F NMR:

A single signal typically in the range of -130 to -145 ppm.[1] The exact shift confirms the

ortho positioning to the carbonyl and hydroxyl groups.[1]

IR Spectroscopy:

C=O Stretch: Strong band at ~1680–1700 cm⁻¹ (characteristic of conjugated ketones).[1]

O-H Stretch: Broad band at 3200–3400 cm⁻¹.[1]

Structural Logic Diagram
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Figure 2: Functional decomposition of the molecule highlighting key pharmacophoric elements.

[1]

Part 4: Applications in Drug Discovery[1][6]
TEAD Inhibitor Development
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The Hippo signaling pathway is a major target in oncology.[1] Small molecules that bind to the

TEAD transcription factors often require a lipophilic pocket binder.[1] The 7-fluoro-indan-1-one

core mimics the palmitate pocket interactions, while the 6-hydroxy group allows for the

attachment of acrylamide warheads (for covalent inhibition) or polar tails to improve solubility.

[1]

Kinase Inhibition
Indanones are bioisosteres of quinazolinones and other kinase scaffolds.[1] The 7-fluoro

substitution prevents metabolic oxidation at the electron-rich position, extending the half-life (

) of the drug candidate.[1]

Neuroprotective Agents
Derivatives of hydroxy-indanones have shown efficacy in inhibiting Acetylcholinesterase

(AChE) and Monoamine Oxidase B (MAO-B).[1] The fluorine atom enhances blood-brain

barrier (BBB) permeability due to increased lipophilicity without significantly increasing

molecular weight.[1]

Part 5: Handling, Stability & Safety
Storage: Store at 2–8°C under an inert atmosphere (Argon/Nitrogen). The phenolic hydroxyl

group is susceptible to oxidation over long periods if exposed to air.[1]

Handling: Wear standard PPE (gloves, lab coat, safety glasses).[1] Avoid inhalation of dust.

[1]

Reactivity:

Incompatible with: Strong oxidizing agents, strong bases.[1]

Stability: Stable under standard laboratory conditions. Avoid prolonged exposure to light.

[1]

Hazards: Classified as an Irritant (Skin/Eye/Respiratory).[1] Not classified as a PBT

(Persistent, Bioaccumulative, Toxic) substance based on current data.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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